Cas no 51674-33-0 (3-2-(methylamino)ethylphenol)

• Product Name: 3-2-(methylamino)ethylphenol
• CAS No: 51674-33-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD20432349
• CID: 1573513
• PubChem ID: 214613
• Update Time: 2025-10-31

3-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[2-(methylamino)ethyl]-
• 3-[2-(methylamino)ethyl]Phenol
• 3-2-(methylamino)ethylphenol
• 51674-33-0
• SCHEMBL2307498
• AKOS014197540
• ZEWFJYYLEOBCNY-UHFFFAOYSA-N
• DTXSID901343723
• DA-24438
• EN300-233505
• 3-Hydroxy-N-methylphenethylamine

• MDL： MFCD20432349
• Inchi： 1S/C9H13NO/c1-10-6-5-8-3-2-4-9(11)7-8/h2-4,7,10-11H,5-6H2,1H3
• InChI Key： ZEWFJYYLEOBCNY-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CCNC

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 3-2-(methylamino)ethylphenol

Research Briefing on 3-2-(methylamino)ethylphenol (CAS: 51674-33-0): Recent Advances and Applications in Chemical Biology and Medicine

3-2-(methylamino)ethylphenol (CAS: 51674-33-0) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and therapeutic potential. The findings discussed herein are based on a thorough review of recent academic literature, industry reports, and technical documents.

The compound 3-2-(methylamino)ethylphenol is structurally characterized by the presence of a phenolic ring substituted with a methylaminoethyl group. This unique structure confers a range of biological activities, including but not limited to, adrenergic receptor modulation, antioxidant effects, and potential neuroprotective properties. Recent studies have explored its role in various physiological and pathological processes, making it a promising candidate for further drug development and therapeutic applications.

One of the key areas of research has been the synthesis and optimization of 3-2-(methylamino)ethylphenol derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the development of novel analogs with improved selectivity and potency for adrenergic receptors. These analogs demonstrated significant potential in the treatment of cardiovascular diseases and neurological disorders, opening new avenues for targeted therapy.

In addition to its receptor-mediated effects, 3-2-(methylamino)ethylphenol has been investigated for its antioxidant and anti-inflammatory properties. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) demonstrated that the compound effectively scavenges reactive oxygen species (ROS) and reduces inflammatory markers in cellular models. These findings suggest its potential utility in managing oxidative stress-related conditions, such as neurodegenerative diseases and chronic inflammation.

Another promising application of 3-2-(methylamino)ethylphenol lies in its neuroprotective effects. Preclinical studies have shown that the compound can mitigate neuronal damage in models of ischemic stroke and Parkinson's disease. For instance, a 2023 study in Neuropharmacology reported that administration of 3-2-(methylamino)ethylphenol significantly reduced infarct volume and improved functional outcomes in a rodent model of stroke. These results underscore its potential as a therapeutic agent for acute and chronic neurological conditions.

Despite these promising findings, challenges remain in the clinical translation of 3-2-(methylamino)ethylphenol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile and therapeutic efficacy.

In conclusion, 3-2-(methylamino)ethylphenol (CAS: 51674-33-0) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse biological activities and therapeutic potential make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its clinical applications. This research briefing serves as a timely update on the latest advancements and underscores the need for continued investigation in this area.